BENGHE Foundational & Exploratory

Check Availability & Pricing

(+/-)-Tebuconazole-D4 CAS number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+/-)-Tebuconazole-D4

Cat. No.: B15378686

An In-depth Technical Guide to (+/-)-Tebuconazole-D4

This guide provides comprehensive technical information on (+/-)-Tebuconazole-D4, a
deuterated analog of the broad-spectrum triazole fungicide Tebuconazole. It is intended for
researchers, scientists, and drug development professionals who utilize this compound as an
internal standard in analytical methodologies.

Core Compound Information

(+/-)-Tebuconazole-D4 is a stable isotope-labeled version of Tebuconazole, where four
hydrogen atoms on the 4-chlorophenyl ring have been replaced with deuterium. This isotopic
substitution makes it an ideal internal standard for quantification of Tebuconazole in various
matrices using mass spectrometry-based methods. The CAS number for the parent compound,
Tebuconazole, is 107534-96-3[1]. Deuterated analogs are often not assigned a unique CAS
number and are typically referenced by the parent compound's CAS number.

Quantitative Data

The following table summarizes key quantitative data for Tebuconazole. Data for the D4 analog
is largely identical, with a slight increase in molecular weight due to the deuterium labeling.
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Property Value Reference
Chemical Formula C16H18CID4N30O

Molecular Weight Approximately 311.83 g/mol Calculated
Physical State White powder [2]

Oral LD50 (Rat) 2,000-5,000 mg/kg [3114]
Dermal LD50 (Rat) >2000 mg/kg [3][4]
Inhalation LC50 (Rat) 1.89 mg/L (4h) [3]

Purity Typically >95% [5]

Mechanism of Action: Tebuconazole

Tebuconazole functions as a fungicide by inhibiting the biosynthesis of ergosterol, an essential
component of fungal cell membranes[2][6]. Specifically, it targets the enzyme sterol 14a-
demethylase, which is involved in the conversion of lanosterol to ergosterol[6]. This disruption
leads to an accumulation of toxic sterol precursors and a depletion of ergosterol, ultimately
compromising the integrity of the fungal cell membrane and inhibiting fungal growth[6][7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15378686#tebuconazole-d4-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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